Ethyl 2-(2-chlorobenzylidene)acetoacetate

• Molecular Formula: C13H13ClO3
• Molecular Weight: 252.69 g/mol
• IUPAC Name: ethyl 2-[(2-chlorophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C13H13ClO3/c1-3-17-13(16)11(9(2)15)8-10-6-4-5-7-12(10)14/h4-8H,3H2,1-2H3
• InChI Key: QXQWIOZONGXWQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=CC=C1Cl)C(=O)C

Description

Ethyl 2-(2-chlorobenzylidene)acetoacetate is a useful research compound. Its molecular formula is C13H13ClO3 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 25.0 g of 2-chlorobenzaldehyde, 23.1 g of ethyl acetoacetate, 2.1 g of acetic acid and 0.6 g of piperidine in 100 cc of benzene was heated under reflux for 8 hours and removed water by a Dean-Stark trap. After cooling, to the reaction mixture was added ethylacetate and water. The organic layer was further washed with a saturated aqueous sodium chloride solution and dried over magnesium sulfate. The solvent was distilled off and the crude product thus obtained was purified by a silica gel column chromatography (eluent: ethyl acetate/hexane=1/9) to obtain 44.0 g of compound A. Yield: 97.9%.